(2R,3S)-1-[(t-Butoxy)carbonyl]-3-methoxypyrrolidine-2-carboxylic acid

• IUPAC Name: (2R,3S)-3-methoxy-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-2-carboxylic acid
• InChI: InChI=1S/C11H19NO5/c1-11(2,3)17-10(15)12-6-5-7(16-4)8(12)9(13)14/h7-8H,5-6H2,1-4H3,(H,13,14)/t7-,8+/m0/s1
• InChI Key: KJHHOIMTQSCHFE-JGVFFNPUSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(C1C(=O)O)OC
• Isomeric SMILES: CC(C)(C)OC(=O)N1CC[C@@H]([C@@H]1C(=O)O)OC
• Molecular Formula: C11H19NO5
• Molecular Weight: 245.27 g/mol

Description

“(2R,3S)-1-[(t-Butoxy)carbonyl]-3-methoxypyrrolidine-2-carboxylic acid” is a chemical compound. The tert-butoxycarbonyl (Boc) group is a protecting group used in organic synthesis. It is introduced into a molecule to obtain chemoselectivity in a subsequent chemical reaction.

Synthesis Analysis

Tertiary butyl esters, such as the Boc group in this compound, find large applications in synthetic organic chemistry. A method for the direct introduction of the Boc group into a variety of organic compounds has been developed using flow microreactor systems. This process is more efficient, versatile, and sustainable compared to the batch.

Molecular Structure Analysis

The Boc group in this compound has the formula C5H9O2. It is a protecting group used in organic synthesis. The exact 3D arrangement of atoms in a molecule is referred to as its absolute configuration.

Chemical Reactions Analysis

The Boc group is introduced into a molecule by chemical modification of a functional group to obtain chemoselectivity in a subsequent chemical reaction.

Scientific Research Applications

Materials Science and Surface Modification

Researchers investigate the Boc group’s behavior on surfaces and interfaces. By grafting Boc-functionalized molecules onto materials, they modify surface properties, such as wettability, adhesion, and biocompatibility. These modified surfaces find applications in biomaterials, sensors, and microfluidic devices.

Future Directions

The development of more efficient, versatile, and sustainable methods for the synthesis of compounds like “(2R,3S)-1-[(t-Butoxy)carbonyl]-3-methoxypyrrolidine-2-carboxylic acid” is a promising area of research. The use of flow microreactor systems represents a significant advancement in this field.

Mechanism of Action

Target of Action

The tert-butoxycarbonyl (t-boc) group, a significant component of this compound, is known to act as aprotecting group . A protecting group is introduced into a molecule by chemical modification of a functional group to obtain chemoselectivity in a subsequent chemical reaction .

Mode of Action

The t-Boc group in the compound serves as a protecting group, which shields reactive sites in a molecule while a chemical reaction occurs at a different reactive site . The t-Boc group can be added to various organic compounds, enhancing their stability and reactivity .

Biochemical Pathways

The t-boc group’s unique reactivity pattern is highlighted by its characteristic applications, including its relevance in nature and its implication in biosynthetic and biodegradation pathways .

Pharmacokinetics

The presence of the t-boc group can influence these properties by altering the compound’s stability and reactivity .

Result of Action

The introduction of the t-boc group into a molecule can lead to chemoselectivity in a subsequent chemical reaction .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the efficiency and versatility of introducing the t-Boc group into various organic compounds have been enhanced using flow microreactor systems .